Cas no 1421602-24-5 (1-(4-aminopiperidin-1-yl)-2-methylpropan-2-ol dihydrochloride)

• Product Name: 1-(4-aminopiperidin-1-yl)-2-methylpropan-2-ol dihydrochloride
• CAS No: 1421602-24-5
• MF: C₉H₂₁ClN₂O
• MW: 208.728841543198
• CID: 4597844
• Update Time: 2025-11-02

1-(4-aminopiperidin-1-yl)-2-methylpropan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminopiperidin-1-yl)-2-methylpropan-2-ol dihydrochloride

• Inchi： 1S/C9H20N2O.ClH/c1-9(2,12)7-11-5-3-8(10)4-6-11;/h8,12H,3-7,10H2,1-2H3;1H
• InChI Key： WAOVNXSDNMWOFY-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)C(O)(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-(4-aminopiperidin-1-yl)-2-methylpropan-2-ol dihydrochloride

Comprehensive Guide to 1-(4-aminopiperidin-1-yl)-2-methylpropan-2-ol dihydrochloride (CAS 1421602-24-5): Properties, Applications, and Research Insights

1-(4-aminopiperidin-1-yl)-2-methylpropan-2-ol dihydrochloride (CAS 1421602-24-5) is a specialized organic compound with significant potential in pharmaceutical research and chemical synthesis. This piperidine derivative has garnered attention due to its unique structural features, which make it valuable for drug discovery and medicinal chemistry applications. The compound's molecular formula and precise structure contribute to its reactivity and binding properties, making it a subject of ongoing scientific investigation.

The chemical properties of 1-(4-aminopiperidin-1-yl)-2-methylpropan-2-ol dihydrochloride include its solubility profile, stability under various conditions, and potential for further functionalization. Researchers particularly value this compound for its amine functionality and hydrochloride salt form, which enhance its utility in synthetic pathways. Current studies focus on optimizing its synthesis to improve yield and purity, addressing one of the most frequently searched topics in synthetic chemistry forums.

In pharmaceutical applications, this compound serves as a crucial building block for developing novel therapeutic agents. Its structural motifs are particularly relevant to CNS-targeting drugs, a hot topic in neuroscience research. The 4-aminopiperidine moiety is known to interact with various biological targets, making derivatives of this compound potentially valuable for treating neurological disorders, a subject of intense interest in medical research communities.

The market demand for 1-(4-aminopiperidin-1-yl)-2-methylpropan-2-ol dihydrochloride has grown steadily, reflecting broader trends in custom synthesis and research chemicals. Pharmaceutical companies and research institutions seek high-quality batches of this compound, with purity specifications often exceeding 98%. This aligns with current industry standards for preclinical research materials, another frequently searched term among pharmaceutical professionals.

Recent advancements in analytical characterization techniques have enabled more precise quality control for 1421602-24-5. Modern methods such as HPLC-MS and NMR spectroscopy provide detailed information about the compound's purity and structural integrity. These quality assurance measures respond to the growing emphasis on reproducible research in chemical sciences, a major concern voiced in academic discussions and online forums.

From a regulatory perspective, 1-(4-aminopiperidin-1-yl)-2-methylpropan-2-ol dihydrochloride is properly classified for research use only. Proper handling procedures and material safety data are essential considerations for laboratories working with this compound. These aspects are particularly important given the current focus on laboratory safety protocols and responsible research practices, topics that generate significant search traffic among scientific professionals.

The synthetic versatility of this compound makes it valuable for creating diverse molecular architectures. Chemists can modify various positions on the piperidine ring or the propanol side chain, enabling the development of compound libraries for screening purposes. This application aligns with the growing interest in structure-activity relationship studies and medicinal chemistry optimization, frequently discussed topics in drug discovery circles.

Looking toward future applications, researchers are exploring the potential of 1421602-24-5 derivatives in addressing unmet medical needs. The compound's scaffold shows promise for developing selective receptor modulators, particularly in neurological and psychiatric disorders. These research directions correspond with trending searches about novel therapeutic targets and precision medicine approaches in contemporary biomedical research.

For researchers sourcing 1-(4-aminopiperidin-1-yl)-2-methylpropan-2-ol dihydrochloride, proper storage conditions and handling protocols are essential considerations. The compound typically requires protection from moisture and storage at controlled temperatures, reflecting standard practices for amine-containing compounds. These practical aspects generate substantial search interest among laboratory technicians and procurement specialists.

The scientific literature contains numerous references to the chemical properties and potential applications of this compound. Recent publications have highlighted its use in developing pharmacological probes and studying molecular recognition processes. These academic discussions respond to the growing demand for mechanistic studies in drug discovery, a consistently popular topic in scientific search queries.

In conclusion, 1-(4-aminopiperidin-1-yl)-2-methylpropan-2-ol dihydrochloride (CAS 1421602-24-5) represents an important research chemical with broad potential in pharmaceutical development. Its unique structural features and synthetic versatility make it valuable for medicinal chemistry, while ongoing research continues to uncover new applications. As the scientific community's understanding of this compound grows, so does its importance in addressing current challenges in drug discovery and therapeutic development.